2-Bromo-4-nitrophenol
Cat. No. B183087
Key on ui cas rn:
5847-59-6
M. Wt: 218 g/mol
InChI Key: DCIPFSYBGTWYCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([OH:11])[cH:4][cH:5][c:6]([N+:8](=[O:9])[O-:10])[cH:7]1.[C:16](=[O:17])([O-:18])[O-:19].[CH3:22][C:23](=[O:24])[CH3:25].[I:12][CH:13]([CH3:14])[CH3:15].[K+:20].[K+:21]>>[Br:1][c:2]1[c:3]([O:11][CH:13]([CH3:14])[CH3:15])[cH:4][cH:5][c:6]([N+:8](=[O:9])[O-:10])[cH:7]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(O)c(Br)c1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
CC(C)=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)I
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
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Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
CC(C)Oc1ccc([N+](=O)[O-])cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
